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Compound of Interest

Compound Name: 4-Methoxy estrone-d4

Cat. No.: B15559318 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

quality, reliable deuterated standards is a critical step in ensuring the accuracy and

reproducibility of experimental results. This guide provides an in-depth overview of the

commercial suppliers of 4-Methoxy estrone-d4, a key internal standard for mass

spectrometry-based quantification of the estrogen metabolite 4-Methoxy estrone.

Introduction to 4-Methoxy Estrone
4-Methoxy estrone is a metabolite of the endogenous estrogen, estrone.[1][2] It is formed

through the action of catechol-O-methyltransferase (COMT) on 4-hydroxyestrone.[1] The study

of estrogen metabolites is crucial in understanding their physiological and pathological roles,

including their potential involvement in carcinogenesis. 4-Methoxy estrone, for instance, has

been shown to increase the proliferation of human umbilical vein endothelial cells (HUVECs) at

nanomolar concentrations.[1] The deuterated analog, 4-Methoxy estrone-d4, serves as an

ideal internal standard for its quantification in biological matrices due to its similar chemical and

physical properties but distinct mass, allowing for precise measurement by mass spectrometry.

Commercial Availability and Supplier Comparison
Several reputable suppliers offer 4-Methoxy estrone-d4 for research purposes. The following

table summarizes the key quantitative data from some of the prominent commercial sources.
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Note: Pricing and availability are subject to change. It is recommended to visit the supplier's

website for the most current information. Sigma-Aldrich and other vendors offer various

deuterated estrone compounds, which may be of interest for related research.[3]

Key Technical Specifications and Storage
Molecular Weight: Approximately 304.42 g/mol .[4]

Synonyms: 1,3,5(10)-Estratrien-3,4-diol-17-one 4-Methyl Ether; 3-Hydroxy-4-methoxyestra-

1,3,5(10)-trien-17-one.[4]

Storage Conditions: It is recommended to store 4-Methoxy estrone-d4 refrigerated.[4]

C/D/N Isotopes suggests that after three years, the compound should be re-analyzed for

chemical purity before use.[4] MedChemExpress advises storing the product under the

conditions specified in the Certificate of Analysis.[5]

Shipping: The compound is generally considered non-hazardous for transport and can be

shipped at room temperature in the continental US.[4][5]

Experimental Applications and Protocols
4-Methoxy estrone-d4 is primarily used as an internal standard in analytical methods,

particularly liquid chromatography-mass spectrometry (LC-MS), to quantify 4-Methoxy estrone
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in biological samples such as plasma, urine, and tissue homogenates.

General Workflow for Quantification of 4-Methoxy
Estrone using a Deuterated Standard
The following diagram illustrates a typical experimental workflow for the quantification of an

analyte using a deuterated internal standard.

Sample Preparation LC-MS Analysis Data Processing

Biological Sample (e.g., Plasma, Urine) Spike with 4-Methoxy estrone-d4 (Internal Standard) Liquid-Liquid or Solid-Phase Extraction Evaporation and Reconstitution LC Separation Mass Spectrometry Detection (MRM) Peak Area Integration (Analyte and IS) Calculate Peak Area Ratio Quantification using Calibration Curve

Click to download full resolution via product page

A typical workflow for analyte quantification using a deuterated internal standard.

A detailed experimental protocol would involve the following steps:

Preparation of Standards and Quality Controls: Prepare a stock solution of 4-Methoxy
estrone-d4 in a suitable organic solvent (e.g., methanol). From this, create a working

solution at a concentration appropriate for spiking into samples. Similarly, prepare calibration

standards and quality control samples by spiking known amounts of non-deuterated 4-

Methoxy estrone into a blank biological matrix.

Sample Preparation:

Thaw biological samples (e.g., 100 µL of plasma).

Add a fixed amount of the 4-Methoxy estrone-d4 internal standard working solution to all

samples, calibrators, and quality controls.

Perform protein precipitation by adding a solvent like acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.
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The supernatant can be directly injected, or for cleaner samples, subjected to solid-phase

extraction (SPE) or liquid-liquid extraction (LLE).

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Use a suitable C18 column for chromatographic separation.

The mass spectrometer should be operated in multiple reaction monitoring (MRM) mode

to detect the specific precursor-to-product ion transitions for both 4-Methoxy estrone and

4-Methoxy estrone-d4.

Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of 4-Methoxy estrone in the unknown samples by

interpolating their peak area ratios on the calibration curve.

Signaling Pathway Context
While 4-Methoxy estrone-d4 itself is an analytical tool, the compound it traces, 4-Methoxy

estrone, is part of the broader estrogen metabolism pathway. Understanding this pathway is

essential for interpreting the biological significance of its measured concentrations.
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Simplified metabolic pathway of 4-Methoxy estrone formation from Estrone.

This simplified diagram illustrates the conversion of estrone to 4-hydroxyestrone by cytochrome

P450 enzymes, followed by the methylation of 4-hydroxyestrone by catechol-O-

methyltransferase (COMT) to form 4-Methoxy estrone. Accurate quantification of 4-Methoxy

estrone using its deuterated standard can provide valuable insights into the activity of these

enzymatic pathways in various physiological and disease states.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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